Cas no 1345456-44-1 (tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• CAS No: 1345456-44-1
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 5061176
• Update Time: 2026-02-28

tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• 1,1-dimethylethyl (3R)-3-(aminomethyl)-3-fluoro-1-piperidinecarboxylate

• Inchi： 1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-6-4-5-11(12,7-13)8-14/h4-8,13H2,1-3H3/t11-/m1/s1
• InChI Key： QLSJCALZHFNFAL-LLVKDONJSA-N
• SMILES： F[C@]1(CN)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate

tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate, also known by its CAS number 1345456-44-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug discovery and materials science. The structure of this compound features a piperidine ring with a fluorine substituent at the 3-position, an aminomethyl group also at the 3-position, and a tert-butyl carboxylate group at the 1-position. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the construction of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. Researchers have explored various methodologies, including ring-opening reactions, alkylation, and stereochemical control techniques, to optimize the synthesis process. These efforts have not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications.

In terms of pharmacological activity, tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, which makes it a potential candidate for treating various diseases. For instance, recent studies have highlighted its ability to modulate ion channels, which are implicated in conditions such as epilepsy and chronic pain. Additionally, this compound has demonstrated anti-inflammatory properties, suggesting its potential use in inflammatory diseases.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (R) configuration at the 3-position ensures proper molecular recognition and interaction with target proteins. This aspect has been extensively studied using computational modeling and X-ray crystallography, providing insights into the molecular mechanisms underlying its activity. Furthermore, the presence of the tert-butyl group enhances the lipophilicity of the molecule, improving its bioavailability and permeability across biological membranes.

Recent research has also focused on the scalability of this compound's synthesis for potential clinical use. Green chemistry principles have been integrated into the synthetic protocols to minimize environmental impact and reduce costs. For example, catalytic asymmetric hydrogenation has been employed as an eco-friendly method to construct the chiral center in this compound. These advancements underscore the commitment to sustainable practices in drug development.

In conclusion, tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a promising candidate for future drug development. As research continues to unfold, this compound may pave the way for innovative treatments across various therapeutic areas.